8-Bromo-4-chloro-5-fluoroquinoline

• IUPAC Name: 8-bromo-4-chloro-5-fluoroquinoline
• InChI: InChI=1S/C9H4BrClFN/c10-5-1-2-7(12)8-6(11)3-4-13-9(5)8/h1-4H
• InChI Key: CTIBNMKVPOJVFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C(=CC=N2)Cl)Br
• Molecular Formula: C9H4BrClFN
• Molecular Weight: 260.49 g/mol
• CAS No.: 1065093-11-9

Description

8-Bromo-4-chloro-5-fluoroquinoline is a chemical compound with the molecular formula C9H4BrClFN. It is a light yellow solid and is used for research and development purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H4BrClFN/c10-5-1-2-7(12)8-6(11)3-4-13-9(5)8/h1-4H. This indicates the presence of a bromine atom at the 8th position, a chlorine atom at the 4th position, and a fluorine atom at the 5th position on the quinoline ring system.

Physical And Chemical Properties Analysis

This compound is a light yellow solid. It has a molecular weight of 260.49 g/mol. The compound should be stored at a temperature of 0-5°C.

Scientific Research Applications

Synthesis and Chemical Characterization

8-Bromo-4-chloro-5-fluoroquinoline is a compound that can be synthesized and characterized for various chemical and physical properties. Its derivatives, such as 8-hydroxyquinoline and its chloro- and bromo-substituted versions, have been studied for their crystal structures, spectral characterization, and potential applications in fields like chemistry and material science. The molecular structures of such compounds provide insights into their chemical behavior and potential for further functionalization in synthetic chemistry (Avinash Kotian et al., 2021).

Applications in Cytotoxic Studies

Some compounds derived from 8-hydroxyquinoline, which shares structural similarities with this compound, have shown promising results in in vitro cytotoxic studies. These studies have focused on their antiproliferative activity against cancer cell lines, suggesting potential applications in developing new anticancer agents. The enhancements in cytotoxic activity upon complexation with certain metals highlight the potential of such derivatives in medicinal chemistry and drug design (Avinash Kotian et al., 2021).

Material Science and Sensing Applications

Derivatives of 8-hydroxyquinoline, a compound related to this compound, have been used in the development of materials for sensing applications. These materials can detect metal ions, exhibiting changes in fluorescence or color in the presence of specific ions. This property is crucial for developing sensors for environmental monitoring, biomedical diagnostics, and chemical analysis (S. Moon et al., 2004).

Antimicrobial Activity

Research has also been conducted on the antibacterial properties of new 8-nitrofluoroquinolone derivatives, which, like this compound, belong to the fluoroquinolone family. These studies aim to investigate the antibacterial efficacy of these compounds, potentially leading to the development of new antibiotics capable of combating resistant bacterial strains (Y. Al-Hiari et al., 2007).

Photophysical Studies

The photophysical properties of 8-hydroxyquinoline derivatives have been extensively studied to understand their excited-state processes and solvation effects. These studies provide insights into the fluorescence behavior of such compounds, which is essential for designing fluorescent probes and materials for optical applications (É. Bardez et al., 1997).

Safety and Hazards

This compound is not intended for medicinal, household, or other uses. It is recommended to avoid breathing its dust, mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound.